Cas no 186303-55-9 (DU-14)

• Product Name: DU-14
• CAS No: 186303-55-9
• Molecular Formula: C₂₂H₃₈N₂O₄S
• Molecular Weight: 426.6131
• MDL: MFCD19381840
• CID: 1124149
• PubChem ID: 3081351

DU-14 Properties

Names and Identifiers

• [4-[2-(tetradecanoylamino)ethyl]phenyl] sulfamate
• N-[2-[4-[(aminosulfonyl)oxy]phenyl]ethyl]Tetradecanamide
• Tetradecanamide, N-[2-[4-[(aminosulfonyl)oxy]phenyl]ethyl]-
• Sulfamic acid, 4-(2-((1-oxotetradecyl)amino)ethyl)phenyl ester
• DU 14
• (p-O-Sulfamoyl)-N-tetradecanoyltyramine
• BDBM50078543
• N-[2-[4-[(Aminosulfonyl)oxy]phenyl]ethyl]-tetradecanamide
• Sulfamic acid 4-(2-tetradecanoylamino-ethyl)-phenyl ester
• DU-14
• AS-53743
• MFCD19381840
• Tetradecanamide,N-[2-[4-[(aminosulfonyl)oxy]phenyl]ethyl]-
• DTXSID90171874
• HY-116377
• J-011956
• CHEMBL44459
• CS-0065287
• 4-(2-TETRADECANAMIDOETHYL)PHENYL SULFAMATE
• SCHEMBL2767285
• P17038
• AKOS037644468
• 186303-55-9

• MDL： MFCD19381840
• InChIKey： MBODHUVGZPZRBW-UHFFFAOYSA-N
• Inchi： 1S/C22H38N2O4S/c1-2-3-4-5-6-7-8-9-10-11-12-13-22(25)24-19-18-20-14-16-21(17-15-20)28-29(23,26)27/h14-17H,2-13,18-19H2,1H3,(H,24,25)(H2,23,26,27)
• SMILES： S(N([H])[H])(=O)(=O)OC1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C([H])([H])N([H])C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 426.25544
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 17
• Monoisotopic Mass: 426.255
• Heavy Atom Count: 29
• Complexity: 511
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.6
• Topological Polar Surface Area: 107

Experimental Properties

• PSA: 98.49
• Refractive Index: 1.518
• Density: 1.089

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds